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Compound of Interest

Compound Name: Nona-1,8-dien-5-one

Cat. No.: B3178740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance on the safe handling, personal

protective equipment (PPE), and disposal of Nona-1,8-dien-5-one. Adherence to these

procedures is critical to ensure personnel safety and regulatory compliance in the laboratory

environment.

Hazard Summary
Nona-1,8-dien-5-one is classified as a combustible liquid that can cause skin and eye irritation,

and may lead to respiratory irritation.[1] Proper handling and the use of appropriate personal

protective equipment are mandatory to mitigate these risks.

Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling Nona-1,8-dien-5-one,

categorized by the level of protection.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

suitable for incidental contact.

For prolonged or immersive

contact, butyl rubber or Viton™

gloves should be considered.

Eye and Face Protection
Safety glasses with side

shields or Goggles

Must be worn at all times in the

laboratory. A face shield should

be worn in addition to goggles

when there is a significant risk

of splashing.

Skin and Body Protection Laboratory coat

A flame-resistant lab coat is

recommended. Ensure it is

fully buttoned.

Respiratory Protection NIOSH-approved respirator

A respirator with organic vapor

cartridges is required when

working outside of a certified

chemical fume hood or in

poorly ventilated areas.[2][3][4]

[5][6]

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:

Always handle Nona-1,8-dien-5-one inside a certified chemical fume hood to minimize the

inhalation of vapors.[7]

Ensure that an eyewash station and safety shower are readily accessible and have been

recently tested.

2. Safe Handling Practices:
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Avoid direct contact with skin and eyes.

Do not heat the substance with an open flame.[7] Use a heating mantle, sand bath, or other

controlled heating source.

Keep containers tightly closed when not in use to prevent the release of vapors.[8]

Ground and bond containers when transferring large volumes to prevent static discharge.

3. Storage:

Store Nona-1,8-dien-5-one in a cool, dry, and well-ventilated area away from heat, sparks,

and open flames.[8][9]

Keep it segregated from strong oxidizing agents and other incompatible materials.[8]

Use a designated and clearly labeled flammable liquids storage cabinet.[10]

Disposal Plan
1. Waste Collection:

Collect all Nona-1,8-dien-5-one waste, including contaminated materials like gloves and

paper towels, in a dedicated, properly labeled hazardous waste container.

The container must be made of a material compatible with the chemical and have a secure,

tight-fitting lid.[11]

2. Waste Segregation:

Do not mix Nona-1,8-dien-5-one waste with other waste streams. Keep it separate from

non-hazardous and other types of chemical waste.[12]

3. Final Disposal:

Dispose of the hazardous waste through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal company.[12][13]
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Never dispose of Nona-1,8-dien-5-one down the drain or in regular trash.[11]

Experimental Workflow for Safe Handling

Workflow for Safe Handling of Nona-1,8-dien-5-one
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Click to download full resolution via product page

Caption: This diagram outlines the procedural flow for safely handling Nona-1,8-dien-5-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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